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Compound of Interest
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CAS No.: 180799-04-6

Cat. No.: B066288

Get Quote

As drug development professionals continuously seek highly selective kinase inhibitors and

chemosensitizers, the 5-nitrosopyrimidine scaffold has emerged as a profoundly versatile and

privileged pharmacophore. This guide provides an objective, data-driven comparison of 5-
nitrosopyrimidine analogs, detailing their structure-activity relationships (SAR), mechanistic

pathways, and the self-validating experimental protocols required to evaluate them.

Mechanistic Rationale & Target Engagement
The defining structural feature of 5-nitrosopyrimidines is the strong intramolecular hydrogen

bond formed between the 5-nitroso (-NO) and 4-amino (-NH₂) groups. This interaction forces

the molecule into a planar, pseudo-bicyclic conformation that perfectly mimics the geometry of

a purine ring (such as adenine).

This purine-mimicking geometry is the causal mechanism for their high affinity toward the ATP-

binding pockets of kinases like Cyclin-Dependent Kinase 2 (CDK2) . By competitively binding to

the ATP pocket, these analogs prevent the phosphorylation of downstream targets like the
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Retinoblastoma (Rb) protein, ultimately sequestering the E2F transcription factor and halting

the cell cycle at the G1/S phase transition.
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Mechanism of CDK2 inhibition by 5-nitrosopyrimidines leading to G1/S cell cycle arrest.

SAR Analysis: Comparative Performance
To objectively evaluate the 5-nitrosopyrimidine scaffold, we must compare the performance of

various analogs across two primary therapeutic targets: CDK2 (anti-cancer) and O6-

alkylguanine-DNA alkyltransferase (AGAT) (chemosensitization).
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Target A: CDK2 Inhibitors
The prototypical 5-nitrosopyrimidine CDK2 inhibitor is NU6027, which exhibits low micromolar

potency. To improve this, extensive SAR studies have focused on substitutions at the C6 and

N2 positions.

N2-Arylamino Substitutions: Marchetti et al. demonstrated that adding bulky 2-

arylsulfonamide groups at the N2 position extends the molecule into the ribose-binding

pocket of CDK2. This establishes additional van der Waals interactions and hydrogen bonds,

drastically improving potency. Compounds 7q and 7s achieved sub-nanomolar IC50 values

(0.7 nM and 0.8 nM, respectively) .

N2-Aliphatic Substitutions: Conversely, Cortese et al. found that introducing linear, less

sterically hindered aliphatic amines at position 2 (e.g., Compound 8b) moderately improved

activity over NU6027. However, bulkier aliphatic groups caused severe steric clashes within

the narrow hinge region of the kinase, reducing potency .

Target B: AGAT Inhibitors
AGAT is a DNA repair protein that causes tumor resistance to chloroethylnitrosourea (ACNU)

chemotherapies. The clinical standard inhibitor is O6-benzylguanine (O6-BG).

Nitroso vs. Nitro: SAR studies reveal a critical insight: 5-nitroso derivatives consistently exert

stronger AGAT-inhibition than their 5-nitro counterparts due to superior electronic distribution

and hydrogen-bonding capabilities .

C6-Benzyl Modifications:Compound 10 (a 4-fluorobenzyl derivative) was found to be 50

times more potent than O6-BG. The para-fluoro substitution enhances lipophilicity and

binding affinity within the AGAT active site, whereas ortho-modifications significantly weaken

the inhibitory effect due to steric hindrance .

Quantitative Data Comparison
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Compound /
Analog

Primary Target
Key Structural
Modification

Potency (IC50 /
Relative)

Reference

NU6027 (Lead) CDK2

6-

cyclohexylmetho

xy

2.2 µM

Compound 8b CDK2
N2-aliphatic

amine (linear)
0.16 µM

Compound 7q CDK2
N2-

arylsulfonamide
0.7 nM

Compound 7s CDK2
N2-

arylsulfonamide
0.8 nM

O6-BG

(Standard)
AGAT

N/A (Guanine

scaffold)
Baseline (1x)

Compound 10 AGAT
6-(4-

fluorobenzyl)oxy

50x more potent

than O6-BG

Experimental Workflows & Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. As

an Application Scientist, I emphasize understanding the causality behind each step to prevent

false positives and synthesis failures.

Protocol 1: Regioselective Nitrosation of Pyrimidine
Derivatives
This protocol outlines the synthesis of the 5-nitroso core from a 4,6-diaminopyrimidine

precursor.

Preparation: Dissolve 1.0 mmol of the 4,6-diaminopyrimidine precursor in 10 mL of 50%

aqueous acetic acid.

Temperature Control (Critical): Chill the reaction mixture to 0–5 °C using an ice-water bath.
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Causality: The electron-donating amino groups highly activate the C5 position for

electrophilic aromatic substitution. Maintaining a low temperature is critical to prevent the

over-oxidation of the newly formed nitroso group into a nitro group, and to suppress the

formation of unwanted diazonium salts from the primary amines.

Reagent Addition: Add a solution of sodium nitrite (NaNO₂, 1.2 mmol) in 2 mL of distilled

water dropwise over 15 minutes.

Reaction & Isolation: Stir the mixture at 0–5 °C for 2 hours. A vividly colored (often pink or

purple) precipitate will form. Filter the precipitate under vacuum and wash extensively with

cold water.

Self-Validation (NMR): Analyze the product via ¹H NMR in DMSO-d6. You must observe the

4-NH₂ protons split into two distinct, broad signals (typically around 8.0 ppm and 10.0 ppm).

This splitting validates the structure, as it proves the restricted rotation of the amino group

caused by the strong intramolecular hydrogen bond with the adjacent 5-nitroso group .

Protocol 2: In Vitro CDK2 Kinase Assay (TR-FRET)
This protocol measures the ATP-competitive inhibition of CDK2.

Buffer Preparation: Prepare a kinase reaction buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂,

1 mM EGTA, 0.01% Brij-35).

Enzyme & Substrate: Add 0.5 nM of recombinant CDK2/Cyclin A complex and 2 µM of the

ULight-labeled peptide substrate.

ATP Concentration (Critical): Add ATP strictly at its predetermined

value for CDK2 (typically ~30 µM).

Causality: Running the assay at the ATP

ensures the assay is highly sensitive to ATP-competitive inhibitors. If the ATP
concentration is artificially high, competitive 5-nitrosopyrimidines will appear falsely
weak.
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Compound Addition: Dispense the 5-nitrosopyrimidine analogs in a 10-point, 3-fold serial

dilution (from 10 µM to 0.5 nM).

Incubation & Quenching: Incubate at 30 °C for 45 minutes. Quench the reaction by adding

EDTA (final concentration 10 mM) to chelate the Mg²⁺ ions.

Self-Validation (Controls): Always run Staurosporine (a pan-kinase inhibitor) and NU6027 as

positive controls on every plate. The IC50 of NU6027 must read ~2.2 µM. If it deviates, the

dynamic range of the assay or the ATP concentration is compromised.
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Iterative structure-activity relationship workflow for optimizing 5-nitrosopyrimidine analogs.

Conclusion
The 5-nitrosopyrimidine scaffold remains a highly tunable and potent platform for drug

discovery. By understanding the causal relationship between its purine-mimicking

intramolecular hydrogen bonding and its target binding pockets, researchers can rationally

design analogs with sub-nanomolar potency. Whether optimizing N2-arylsulfonamides for

CDK2 inhibition or C6-fluorobenzyl groups for AGAT suppression, strict adherence to self-

validating synthesis and assay protocols is paramount for successful lead optimization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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